Cas no 19300-65-3 (3,3-Oxetanedimethanol,3,3-dibenzoate)
19300-65-3 structure
Product Name:3,3-Oxetanedimethanol,3,3-dibenzoate
CAS No:19300-65-3
MF:C19H18O5
MW:326.343225955963
CID:186822
PubChem ID:209136
Update Time:2025-04-19
3,3-Oxetanedimethanol,3,3-dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Oxetanedimethanol,3,3-dibenzoate
- 3,3-Oxetanedimethanol, dibenzoate
- 3,3-Oxetanediylbis(methylene) dibenzoate
- oxetane-3,3-diyldimethanediyl dibenzoate
- 19300-65-3
- DTXSID00940977
- [3-(benzoyloxymethyl)oxetan-3-yl]methyl benzoate
- (Oxetane-3,3-diyl)bis(methylene) dibenzoate
-
- Inchi: 1S/C19H18O5/c20-17(15-7-3-1-4-8-15)23-13-19(11-22-12-19)14-24-18(21)16-9-5-2-6-10-16/h1-10H,11-14H2
- InChI Key: AFCXVIMWALUMQB-UHFFFAOYSA-N
- SMILES: O1CC(COC(C2C=CC=CC=2)=O)(COC(C2C=CC=CC=2)=O)C1
Computed Properties
- Exact Mass: 326.11544
- Monoisotopic Mass: 326.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.221
- Boiling Point: 452.9°Cat760mmHg
- Flash Point: 199.2°C
- Refractive Index: 1.568
- PSA: 61.83
3,3-Oxetanedimethanol,3,3-dibenzoate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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